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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006 Get Quote

This document provides essential guidance for the safe and compliant disposal of Riboflavin-
13C4,15N2, ensuring the safety of laboratory personnel and adherence to environmental

regulations. This isotopically labeled compound, while not classified as hazardous, requires

careful handling and disposal through designated channels.

Key Safety and Handling Information
While Riboflavin-13C4,15N2 is not considered a hazardous substance, proper laboratory

safety protocols should always be observed.[1] The following table summarizes the key safety

information derived from safety data sheets (SDS).
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Parameter Specification Source

Appearance Orange chunks or powder [2]

Storage Temperature -20°C, protect from light [2][3]

Personal Protective Equipment

(PPE)

Gloves, protective clothing,

safety goggles with side

shields or a face shield. A self-

contained breathing apparatus

may be necessary in some

situations.

[3]

Potential Hazards

May be harmful if inhaled,

swallowed, or absorbed

through the skin. May cause

eye and respiratory tract

irritation.

In case of Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide. Non-

combustible, but containers

may burn.

In case of Spills

Avoid dust formation. Sweep

or shovel the material and

collect it in a suitable, labeled

container for disposal.

Disposal Protocol for Riboflavin-13C4,15N2
The recommended procedure for the disposal of Riboflavin-13C4,15N2 is to treat it as a

chemical waste product and engage a licensed professional waste disposal service. Adherence

to federal, state, and local environmental regulations is mandatory.

Step-by-Step Disposal Procedure:
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Initial Assessment: Confirm that the material to be disposed of is indeed Riboflavin-
13C4,15N2 and is not mixed with other hazardous materials.

Packaging:

Ensure the compound is in a securely sealed and properly labeled container.

If the original container is compromised, transfer the material to a new, appropriate

container. Label the new container clearly with the chemical name ("Riboflavin-
13C4,15N2").

Storage Before Disposal:

Store the container in a designated chemical waste area.

The storage area should be secure and accessible only to authorized personnel.

Engage a Licensed Disposal Company:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup by a licensed waste disposal vendor.

Provide the vendor with the Safety Data Sheet (SDS) for Riboflavin-13C4,15N2.

Documentation:

Maintain a record of the disposal, including the quantity of material, the date of disposal,

and the name of the disposal company.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

Riboflavin-13C4,15N2.
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Start: Riboflavin-13C4,15N2 for Disposal

Is the material mixed
with hazardous waste?

Package and label as
Riboflavin-13C4,15N2 waste

 No 

Package and label as
'Mixed Hazardous Waste'

(specify components)

 Yes 

Contact Environmental
Health & Safety (EHS)

Arrange for pickup by
licensed waste disposal vendor

Document disposal details

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Riboflavin-13C4,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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